molecular formula C54H101NO18 B1164825 Ceramide trihexosides (top spot)

Ceramide trihexosides (top spot)

Cat. No. B1164825
M. Wt: 1052 (stearoyl)
InChI Key:
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Description

Ceramide trihexosides (top spot), also known as Ceramide trihexosides (top spot), is a useful research compound. Its molecular formula is C54H101NO18 and its molecular weight is 1052 (stearoyl). The purity is usually 95%.
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properties

Product Name

Ceramide trihexosides (top spot)

Molecular Formula

C54H101NO18

Molecular Weight

1052 (stearoyl)

Appearance

Unit:500 µgSolvent:nonePurity:98+%Physical solid

synonyms

CTH with non-hydroxy fatty acid side chain

Origin of Product

United States

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